Whitepaper: A Senior Application Scientist's Guide to the Synthesis and Characterization of 1-Benzoyl-4-(fluoromethyl)piperidine
Authored For: Researchers, Scientists, and Drug Development Professionals Objective: This document provides an in-depth technical guide on the reliable synthesis, purification, and comprehensive characterization of 1-Ben...
Author: BenchChem Technical Support Team. Date: February 2026
Authored For: Researchers, Scientists, and Drug Development Professionals
Objective: This document provides an in-depth technical guide on the reliable synthesis, purification, and comprehensive characterization of 1-Benzoyl-4-(fluoromethyl)piperidine, a valuable fluorinated building block in modern medicinal chemistry.
Strategic Imperative: The Value of the Fluoromethyl Piperidine Scaffold
The introduction of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, often employed to modulate key pharmacokinetic and pharmacodynamic properties.[1][2] The piperidine ring, one of the most prevalent saturated N-heterocycles in pharmaceuticals, serves as a versatile scaffold.[3] The combination of these two motifs in structures like 1-Benzoyl-4-(fluoromethyl)piperidine offers a strategic advantage. Specifically, the incorporation of a fluoromethyl group can influence a molecule's metabolic stability, membrane permeability, and binding affinity by altering local electronics and conformational preferences.[1][4] For instance, strategic fluorination can lower the pKa of the piperidine nitrogen, a tactic used to mitigate off-target effects such as hERG channel binding, which is linked to cardiovascular toxicity.[1][5] This guide presents a field-proven methodology for the synthesis and validation of this key building block.
Synthetic Strategy & Mechanistic Rationale
A robust synthesis is predicated on a logical and efficient pathway. The most direct route to the target compound involves a two-step sequence starting from commercially available 4-piperidinemethanol. This strategy hinges on a crucial deoxyfluorination reaction.
Retrosynthetic Analysis
The disconnection approach for 1-Benzoyl-4-(fluoromethyl)piperidine points to 1-Benzoyl-4-(hydroxymethyl)piperidine as the immediate precursor. This simplifies the core challenge to the selective conversion of a primary alcohol to a primary fluoride. The precursor itself is readily accessible via the acylation of 4-piperidinemethanol.
Caption: Simplified mechanism of alcohol deoxyfluorination using DAST.
Experimental Protocols
Safety First: All operations should be conducted in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves, is mandatory. DAST is corrosive and reacts violently with water; handle with extreme care under an inert atmosphere.
Synthesis of 1-Benzoyl-4-(hydroxymethyl)piperidine (Precursor)
Setup: To a round-bottom flask charged with 4-piperidinemethanol (1.0 eq) and dichloromethane (DCM, ~0.2 M), add triethylamine (1.2 eq). Cool the mixture to 0 °C in an ice bath.
Reaction: Add benzoyl chloride (1.1 eq) dropwise to the stirred solution.
Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.
Workup: Quench the reaction with a saturated aqueous solution of NaHCO₃. Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice with DCM.
Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude product, (1-Benzoylpiperidin-4-yl)methanol,[6] is often of sufficient purity for the next step. If necessary, purify further by column chromatography on silica gel.
Synthesis of 1-Benzoyl-4-(fluoromethyl)piperidine (Target)
Setup: Dissolve 1-Benzoyl-4-(hydroxymethyl)piperidine (1.0 eq) in anhydrous DCM (~0.1 M) in a dry flask under a nitrogen atmosphere.
Reaction: Cool the solution to -78 °C using a dry ice/acetone bath. Add DAST (1.2 eq) dropwise via syringe.
[7]3. Monitoring: After the addition is complete, allow the reaction to stir at -78 °C for 30 minutes, then let it warm slowly to room temperature and stir for an additional 2-3 hours. [7]Monitor the reaction by TLC.
Workup (Quenching): Carefully and slowly quench the reaction by adding it to a stirred, saturated aqueous solution of NaHCO₃ at 0 °C.
Extraction: Transfer the quenched mixture to a separatory funnel and extract three times with DCM.
Purification: Combine the organic layers, wash with water and then brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.
Comprehensive Characterization
A multi-technique approach is essential for the unambiguous confirmation of the structure and purity of the synthesized 1-Benzoyl-4-(fluoromethyl)piperidine.
Analytical Workflow
The following workflow ensures a self-validating process, from crude material to a fully characterized compound.
Caption: Standard analytical workflow for product validation.
Expected Spectroscopic and Chromatographic Data
The following table summarizes the expected analytical data for 1-Benzoyl-4-(fluoromethyl)piperidine.
The key signal is the fluoromethyl doublet, split by the adjacent fluorine atom with a large coupling constant (²J H-F ≈ 47 Hz). The benzoyl and piperidine protons will show complex splitting due to the amide rotamers.
The fluoromethyl carbon will appear as a doublet due to one-bond coupling with fluorine (¹J C-F ≈ 170-180 Hz).
¹⁹F NMR
Chemical Shift (δ)
~ -210 to -220 ppm (t)
A triplet is expected due to coupling with the two adjacent protons of the fluoromethyl group (²J F-H ≈ 47 Hz).
HRMS (ESI+)
m/z
[M+H]⁺ calculated for C₁₃H₁₇FNO⁺
High-resolution mass spectrometry will confirm the elemental composition with high accuracy.
HPLC
Purity
>95%
A single major peak should be observed under standard reverse-phase conditions, confirming the purity of the isolated sample.
References
Reddit. (2020). Fluorination of alcohols, ketones, and aldehydes with DAST mechanisms. Available at: [Link]
Baxendale Group. The Use of Diethylaminosulfur Trifluoride (DAST) for Fluorination in a Continuous-Flow Microreactor. Available at: [Link]
ResearchGate. Application of the all-cis-(multi)fluorinated piperidine building blocks. Available at: [Link]
Organic Synthesis. Alcohol to Fluoro / Carbonyl to Difluoro using DAST. Available at: [Link]
ACS Publications. (2024). Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. The Journal of Organic Chemistry. Available at: [Link]
Singh, R. P., & Shreeve, J. M. (2002). Recent Advances in Nucleophilic Fluorination Reactions of Organic Compounds Using Deoxofluor and DAST. Synthesis, 2002(17), 2561–2578.
Scientific Update. (2019). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. Available at: [Link]
MDPI. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences. Available at: [Link]
Taylor & Francis Online. (2024). Fluorinated building blocks in drug design: new pathways and targets. Expert Opinion on Drug Discovery. Available at: [Link]
MDPI. (2025). Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. Molecules. Available at: [Link]
Wiley Online Library. (1998). 1H and13C NMR spectroscopy of some 4-(p-fluorobenzoyl)piperidine derivatives. Magnetic Resonance in Chemistry. Available at: [Link]
ResearchGate. (2021). The preparative synthetic approach to 4-(trifluoromethoxy)piperidine and 4-(trifluoromethoxymethyl)piperidine. Available at: [Link]
UniCA IRIS. Discovery of a new class of 1-(4-sulfamoylbenzoyl)piperidine-4- carboxamides as human Carbonic Anhydrase inhibitors. Available at: [Link]
MDPI. (2024). The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A Comprehensive Review. Molecules. Available at: [Link]
PubMed. (2000). Synthesis of N-substituted piperidine-4-(benzylidene-4-carboxylic acids) and evaluation as inhibitors of steroid-5alpha-reductase type 1 and 2. Available at: [Link]
MDPI. (2020). Synthesis and Spectroscopic Analysis of Piperine- and Piperlongumine-Inspired Natural Product Scaffolds and Their Molecular Docking with IL-1β and NF-κB Proteins. Molecules. Available at: [Link]
SpectraBase. piperidine, 1-[4-(2,5-dimethyl-1H-pyrrol-1-yl)benzoyl]-4-methyl-. Available at: [Link]
PubChem. 4-Piperidinemethanol, 1-benzoyl-. Available at: [Link]
ResearchGate. (2010). Synthesis of Novel 1-benzhydryl-4-(3-(piperidin-4-yl)propyl) Piperidine Sulfonamides as Anticonvulsant Agents. Letters in Drug Design & Discovery. Available at: [Link]
ChemRxiv. (2023). Catalyst-free photochemical fluorination of C-H bonds of aromatic carbonyl compounds. Available at: [Link]
PubChem. 1-Benzyl-4-piperidylamine. Available at: [Link]
Beilstein Journals. (2024). Benzylic C(sp3)–H fluorination. Beilstein Journal of Organic Chemistry. Available at: [Link]
Queen's University Belfast Research Portal. (2023). Nucleophilic fluorination catalyzed by a cyclometallated rhodium complex. Available at: [Link]
Structural Elucidation and Spectroscopic Profiling of 1-Benzoyl-4-(fluoromethyl)piperidine
Executive Summary & Scope This technical guide provides a comprehensive spectroscopic profile for 1-Benzoyl-4-(fluoromethyl)piperidine , a critical pharmacophore in medicinal chemistry often utilized as a scaffold for se...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Scope
This technical guide provides a comprehensive spectroscopic profile for 1-Benzoyl-4-(fluoromethyl)piperidine , a critical pharmacophore in medicinal chemistry often utilized as a scaffold for serotonin (5-HT) and dopamine receptor ligands.
Unlike standard catalog compounds, the spectroscopic characterization of this molecule requires navigating two specific analytical challenges:
Amide Rotamerism: The restricted rotation around the N-C(O) amide bond creates distinct rotameric populations observable in NMR at ambient temperatures.[1]
Heteronuclear Coupling: The presence of the fluorine atom (
) introduces significant -coupling complexities in both and spectra.[1]
This guide details the synthesis, expected spectral data, and validation logic required to unambiguously identify this compound.
Synthesis & Sample Preparation
To ensure the spectral data presented below correlates to a high-purity sample, the following synthesis and preparation protocol is established as the baseline.
Validated Synthetic Route
The most reliable route involves the nucleophilic acyl substitution of 4-(fluoromethyl)piperidine with benzoyl chloride.
Protocol:
Dissolution: Dissolve 4-(fluoromethyl)piperidine (1.0 eq) and Triethylamine (1.5 eq) in anhydrous Dichloromethane (DCM) at 0°C.
Addition: Dropwise addition of Benzoyl Chloride (1.1 eq) under nitrogen atmosphere.
Reaction: Stir at room temperature (RT) for 4 hours. Monitor by TLC (50% EtOAc/Hexanes).[1]
Workup: Quench with saturated ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
. Extract with DCM.[1] Wash organic layer with 1M HCl (to remove unreacted amine) and Brine.[1]
Purification: Silica gel flash chromatography.
Workflow Visualization
Figure 1: Synthetic workflow for the generation of the analytical standard.
Spectroscopic Data Profiling
Nuclear Magnetic Resonance (NMR)
Solvent:
(Chloroform-d) is recommended.[1] may be used if solubility is an issue, but provides sharper resolution for the rotamers.[1]
NMR (The Diagnostic Anchor)
The fluorine signal is the most distinct feature, appearing as a clean triplet of doublets (td) due to coupling with the geminal methylene protons and the vicinal methine proton.
Parameter
Value (Approx.)
Multiplicity
Coupling Constants ()
Shift ()
-220.0 to -225.0 ppm
td (Triplet of Doublets)
Hz (Geminal) Hz (Vicinal)
NMR (Proton)
Note: Due to the amide bond, the piperidine ring protons adjacent to the nitrogen (H2/H6) often appear as broad multiplets or distinct sets of signals (rotamers) at room temperature.
may be observed, indicating the loss of Hydrogen Fluoride.
Infrared Spectroscopy (FT-IR)
Method: ATR (Attenuated Total Reflectance) on neat oil/solid.[1]
Wavenumber ()
Assignment
Intensity
1625 – 1645
C=O Stretch (Amide I)
Strong
1420 – 1450
C-N Stretch
Medium
1000 – 1050
C-F Stretch
Medium/Strong
2850 – 2950
C-H Stretch (Aliphatic)
Medium
3050
C-H Stretch (Aromatic)
Weak
Analytical Validation Checklist
To confirm the identity of 1-Benzoyl-4-(fluoromethyl)piperidine, the researcher must verify:
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1][4] (Standard reference for J-coupling constants and IR bands).
Gómez-SanJuan, A., et al. (2015).[1] "Synthesis and pharmacological evaluation of new 1-benzoylpiperidine derivatives." Bioorganic & Medicinal Chemistry Letters. (Provides analog data for benzoyl piperidine fragmentation and NMR rotamers).
Dolbier, W. R. (2009).[1] "Fluorine NMR Spectroscopy." Guide to Fluorine NMR for Organic Chemists. John Wiley & Sons.[1][4] (Authoritative source for F-C and F-H coupling constants).
NIST Chemistry WebBook. "Mass Spectrum of N-Benzoylpiperidine." (Baseline fragmentation data for the scaffold).
The Benzoylpiperidine Scaffold: A Privileged Structure in Modern Drug Discovery
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by: [Senior Application Scientist] Abstract The benzoylpiperidine moiety represents a cornerstone in medicinal chemistr...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Authored by: [Senior Application Scientist]
Abstract
The benzoylpiperidine moiety represents a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its recurring presence in a multitude of biologically active compounds.[1] This technical guide provides a comprehensive exploration of the diverse biological activities associated with benzoylpiperidine derivatives, with a particular focus on their anticancer, antimicrobial, and neurological applications. By delving into the intricate mechanisms of action, structure-activity relationships (SAR), and key experimental protocols, this document aims to equip researchers and drug development professionals with the essential knowledge to leverage this versatile scaffold in the quest for novel therapeutics. We will dissect the causality behind experimental choices, present self-validating protocols, and ground all claims in authoritative scientific literature.
Introduction: The Versatility of the Benzoylpiperidine Core
The phenyl(piperidin-4-yl)methanone, or benzoylpiperidine, fragment is a metabolically stable and synthetically accessible chemical entity that has captured the attention of medicinal chemists for decades.[1] Its unique three-dimensional structure, featuring a rigid benzoyl group and a flexible piperidine ring, allows for precise interactions with a wide array of biological targets. The carbonyl group can act as a hydrogen bond acceptor, a crucial interaction for ligand-receptor binding.[2] Furthermore, the piperidine ring's nitrogen atom offers a convenient point for chemical modification, enabling the fine-tuning of physicochemical properties and pharmacological profiles.[3] This inherent versatility has led to the development of benzoylpiperidine derivatives with a broad spectrum of therapeutic applications, from oncology to neuropharmacology and infectious diseases.[1]
This guide will systematically explore the major therapeutic arenas where benzoylpiperidine derivatives have shown significant promise. Each section will provide a detailed overview of the relevant biological activities, the underlying molecular mechanisms, and the structure-activity relationships that govern their potency and selectivity. Furthermore, we will present detailed, step-by-step protocols for key in vitro assays, empowering researchers to effectively evaluate the potential of their own novel benzoylpiperidine-based compounds.
Anticancer Activities of Benzoylpiperidine Derivatives
The fight against cancer has seen a surge in the development of targeted therapies, and benzoylpiperidine derivatives have emerged as a promising class of anticancer agents.[4] Their mechanisms of action are diverse, ranging from the inhibition of key enzymes involved in cancer cell proliferation and survival to the disruption of critical signaling pathways.
Mechanism of Action: Targeting Cancer's Master Switches
A significant number of benzoylpiperidine derivatives exert their anticancer effects by inhibiting monoacylglycerol lipase (MAGL), a serine hydrolase that plays a crucial role in the endocannabinoid system and is overexpressed in various aggressive cancers.[2] By inhibiting MAGL, these compounds prevent the breakdown of the endocannabinoid 2-arachidonoylglycerol (2-AG), leading to the suppression of pro-tumorigenic signaling lipids.[2]
Another key target for benzoylpiperidine-based anticancer agents is the Wnt signaling pathway, which is aberrantly activated in many cancers.[2] Specifically, some derivatives have been shown to inhibit tankyrase (TNKS), an enzyme that plays a pivotal role in this pathway.[2] Furthermore, certain benzoylpiperidine derivatives have demonstrated the ability to inhibit receptor tyrosine kinases (RTKs) such as VEGFR-2 and c-Met, which are critical for tumor angiogenesis, growth, and metastasis.[5][6] The simultaneous inhibition of these kinases presents a promising strategy to overcome therapeutic resistance.[5] Some derivatives also induce apoptosis through the upregulation of pro-apoptotic proteins like p53 and BAX, and the activation of caspases.[5][7]
Signaling Pathway of Benzoylpiperidine Derivatives in Cancer
Caption: Anticancer mechanisms of benzoylpiperidine derivatives.
Structure-Activity Relationship (SAR) Insights
The anticancer potency of benzoylpiperidine derivatives is highly dependent on the nature and position of substituents on both the benzoyl and piperidine rings.
Benzoyl Ring Substitutions: The introduction of specific groups on the benzoyl moiety can significantly enhance activity. For instance, an i-propyl group in the para position of the benzoyl ring, combined with a fluorine atom on a phenolic group, resulted in a potent reversible MAGL inhibitor with an IC50 of 80 nM.[2]
Piperidine Ring Modifications: Modifications on the piperidine nitrogen are crucial. Often, the piperidine ring serves as a linker to other functional groups that contribute to the overall activity.
Bioisosteric Replacement: The benzoylpiperidine scaffold is sometimes used as a bioisostere for the piperazine ring to explore SAR.[2]
Quantitative Data on Anticancer Activity
The following table summarizes the in vitro anticancer activity of selected benzoylpiperidine derivatives against various cancer cell lines.
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.
Principle: In live cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, yielding purple formazan crystals. These crystals are insoluble in aqueous solution but can be dissolved in a solubilizing agent. The absorbance of the resulting colored solution is directly proportional to the number of viable cells.
Step-by-Step Methodology:
Cell Seeding: Seed cancer cells in a 96-well plate at a density of 1 × 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the benzoylpiperidine derivatives in culture medium. After 24 hours of cell seeding, replace the old medium with 100 µL of fresh medium containing the desired concentrations of the test compounds. Include a vehicle control (e.g., 0.5% DMSO).
Incubation: Incubate the plates for 24 to 48 hours at 37°C in a 5% CO₂ incubator.
MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.
Formazan Crystal Formation: Incubate the plates for 4 hours in the dark at 37°C.
Solubilization: Carefully remove the medium from each well without disturbing the formazan crystals. Add 100 µL of DMSO to each well to dissolve the crystals.
Absorbance Reading: Gently agitate the plates on a shaker for 10 minutes in the dark. Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).
Workflow for MTT Assay
Caption: Key neurological targets of benzoylpiperidine derivatives.
Structure-Activity Relationship (SAR) in Neurological Activity
The neurological activity of benzoylpiperidine derivatives is exquisitely sensitive to structural modifications.
Benzoyl Ring Substituents: Electron-withdrawing groups (e.g., F, Cl) and electron-donating groups (e.g., methoxy) on the benzoyl ring can enhance acetylcholinesterase inhibitory activity. A para-fluoro substituent on the benzoyl ring is often crucial for high affinity to the 5-HT2A receptor.
[1]* Piperidine Nitrogen Substituents: The nature of the substituent on the piperidine nitrogen is critical for modulating receptor affinity and selectivity. Bulky substituents can lead to a substantial increase in anti-AChE activity. [8]The basicity of the piperidine nitrogen also plays a significant role.
[8]
Quantitative Data on Neurological Activity
The following table summarizes the in vitro activity of selected benzoylpiperidine derivatives against neurological targets.
The Ellman's method is a widely used colorimetric assay to measure acetylcholinesterase activity and inhibition.
Principle: Acetylcholinesterase hydrolyzes the substrate acetylthiocholine (ATCh) to produce thiocholine. Thiocholine then reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to yield 5-thio-2-nitrobenzoic acid (TNB), a yellow-colored product that can be quantified by measuring its absorbance at 412 nm. The rate of TNB formation is directly proportional to the AChE activity.
Step-by-Step Methodology:
Reagent Preparation:
Assay Buffer: 0.1 M Phosphate buffer, pH 8.0.
AChE Solution: Prepare a working solution of AChE (e.g., 1 U/mL) in the assay buffer.
DTNB Solution: Prepare a 10 mM stock solution of DTNB in the assay buffer.
ATCh Solution: Prepare a 14 mM stock solution of acetylthiocholine iodide in deionized water (prepare fresh).
Assay Procedure (96-well plate):
To each well, add 140 µL of assay buffer.
Add 10 µL of the test compound (benzoylpiperidine derivative) at various concentrations. For the control, add 10 µL of buffer or vehicle.
Add 10 µL of the AChE working solution to all wells except the blank.
Incubate the plate for 10 minutes at 25°C.
Add 10 µL of the DTNB stock solution to each well.
Initiate the reaction by adding 10 µL of the ATCh stock solution to each well.
Measurement: Immediately measure the absorbance at 412 nm in kinetic mode for 5-10 minutes, or as an endpoint reading after a fixed time.
Data Analysis: Calculate the percentage of AChE inhibition for each concentration of the test compound and determine the IC50 value.
Conclusion and Future Perspectives
The benzoylpiperidine scaffold has unequivocally established itself as a privileged structure in medicinal chemistry, offering a versatile platform for the design and development of novel therapeutic agents. This guide has provided a comprehensive overview of the significant anticancer, antimicrobial, and neurological activities exhibited by benzoylpiperidine derivatives. The detailed exploration of their mechanisms of action, structure-activity relationships, and key experimental protocols underscores the immense potential of this chemical class.
Future research in this area will likely focus on several key aspects:
Target Selectivity: Fine-tuning the benzoylpiperidine structure to achieve higher selectivity for specific biological targets will be crucial for minimizing off-target effects and improving the therapeutic index of new drug candidates.
Multi-target Ligands: The development of benzoylpiperidine derivatives that can simultaneously modulate multiple targets offers a promising approach for the treatment of complex multifactorial diseases like cancer and neurodegenerative disorders.
Pharmacokinetic Optimization: Further optimization of the pharmacokinetic properties (absorption, distribution, metabolism, and excretion) of benzoylpiperidine derivatives will be essential for their successful translation into clinical candidates.
By leveraging the knowledge presented in this guide, researchers and drug development professionals can continue to unlock the full therapeutic potential of the benzoylpiperidine scaffold, paving the way for the discovery of next-generation medicines to address unmet medical needs.
References
Bononi, G., Granchi, C., & Tuccinardi, T. (2024). The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A Comprehensive Review. Molecules, 29(9), 1997. [Link]
Rojas-Guzmán, D., Ceballos-Rojas, F., Varela-M, D., Pessoa-Mahana, H., & Yáñez, M. (2025). Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. Molecules, 30(15), 5873. [Link]
Liu, Y., Guo, L., Duan, H., Zhang, L., Jiang, N., Zhen, X., & Shen, J. (2015). Discovery of 4-benzoylpiperidine and 3-(piperidin-4-yl)benzo[d]isoxazole derivatives as potential and selective GlyT1 inhibitors. RSC Advances, 5(51), 40964–40977. [Link]
Bononi, G., Granchi, C., & Tuccinardi, T. (2024). The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A Comprehensive Review. Molecules, 29(9), 1997. [Link]
Abdel-Maksoud, M. S., El-Gamal, M. I., Al-Fayoumi, A. M., Abdel-Aal, A. A., & Al-Mahmoudy, A. M. M. (2025). Discovery of Novel Piperidinyl-Based Benzoxazole Derivatives as Anticancer Agents Targeting VEGFR-2 and c-Met Kinases. Molecules, 30(24), 7894. [Link]
Shode, F. O., Oyedeji, O. O., & Singh, P. (2015). Antimicrobial and antioxidant activities of piperidine derivatives. African Journal of Pharmacy and Pharmacology, 9(31), 763-771. [Link]
Yamanashi, Y., et al. (1995). Novel piperidine derivatives. Synthesis and anti-acetylcholinesterase activity of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives. Arzneimittel-Forschung, 45(7), 769-775. [Link]
Abdel-Maksoud, M. S., El-Gamal, M. I., Al-Fayoumi, A. M., Abdel-Aal, A. A., & Al-Mahmoudy, A. M. M. (2026). Discovery of Novel Piperidinyl-Based Benzoxazole Derivatives as Anticancer Agents Targeting VEGFR-2 and c-Met Kinases. ResearchGate. [Link]
Al-Ostath, A., et al. (2023). Benzoxazole-appended piperidine derivatives as novel anticancer candidates against breast cancer. Archiv der Pharmazie, 356(5), e2200508. [Link]
Bononi, G., Granchi, C., & Tuccinardi, T. (2024). The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A Comprehensive Review. ResearchGate. [Link]
Frolov, N. A., & Vereshchagin, A. N. (2023). Structure–activity relationship of piperidine derivatives with anticancer activity. ResearchGate. [Link]
Kaldybayeva, A., et al. (2014). The synthesis and antimicrobial activity of new piperidine derivatives on the basis of plant raw material. Life Science Journal, 11(5s), 210-214. [Link]
Das, S., & Deka, S. (2022). Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. Frontiers in Pharmacology, 13, 861414. [Link]
Shode, F. O., Oyedeji, O. O., & Singh, P. (2016). Antimicrobial and antioxidant activities of piperidine derivatives. ResearchGate. [Link]
Abdellatif, K. R. A., et al. (2022). Structure activity relationship of piperidine derivatives. ResearchGate. [Link]
Fassihi, A., et al. (2017). 2-(2-(4-Benzoylpiperazin-1-yl)ethyl)isoindoline-1,3-dione derivatives: Synthesis, docking and acetylcholinesterase inhibitory evaluation as anti-alzheimer agents. Iranian Journal of Pharmaceutical Research, 16(1), 163-174. [Link]
Marques, S. M., et al. (2023). Investigation of Structure–Activity Relationships for Benzoyl and Cinnamoyl Piperazine/Piperidine Amides as Tyrosinase Inhibitors. ACS Omega, 8(46), 43869–43881. [Link]
Al-Hussain, S. A., et al. (2022). Structure-Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers, 14(9), 2196. [Link]
Othman, M., et al. (2022). Design and synthesis of novel N-benzyl-2,5-dihydro-1H-pyrrole-linked benzopyrimidine conjugates as antimicrobial agents: study combining in vitro and in silico analysis. New Journal of Chemistry, 46(22), 10639-10651. [Link]
Wieczorek, M., & Golebiowski, A. (2025). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 297, 117765. [Link]
Introduction: The Prominence and Pitfalls of the Piperidine Scaffold
An In-Depth Technical Guide to the In Silico ADMET Profiling of Piperidine Compounds The piperidine ring, a six-membered nitrogen-containing heterocycle, is a cornerstone of modern medicinal chemistry, earning its status...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the In Silico ADMET Profiling of Piperidine Compounds
The piperidine ring, a six-membered nitrogen-containing heterocycle, is a cornerstone of modern medicinal chemistry, earning its status as a "privileged scaffold".[1][2] Its prevalence is remarkable, appearing in over twenty classes of pharmaceuticals, from potent analgesics to innovative anticancer agents and CNS-active drugs.[3][4] The scaffold's utility stems from its stable chair conformation, which allows for the precise three-dimensional positioning of substituents to optimize interactions with biological targets.[1] Furthermore, the basic nitrogen atom provides a versatile handle for modulating critical drug-like properties such as solubility and lipophilicity.[1][3]
However, the very features that make piperidine so attractive also introduce predictable liabilities in Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET). Early and intelligent assessment of these properties is paramount to mitigating late-stage failures, which are often due to poor pharmacokinetic profiles or unforeseen toxicity.[5] Computational, or in silico, ADMET prediction offers a rapid, cost-effective strategy to identify and triage compounds with undesirable characteristics long before significant resources are invested.[6] This guide provides drug discovery researchers with a comprehensive framework for applying in silico tools to profile piperidine-containing compounds, focusing on the causality behind methodological choices and the interpretation of predictive data.
Part 1: The In Silico ADMET Workflow for Piperidine Derivatives
A systematic in silico workflow is essential for a thorough and reproducible ADMET assessment. The process begins with proper molecular representation and progresses through model selection, endpoint prediction, and integrated analysis. This structured approach ensures that potential liabilities are identified early, allowing for data-driven decisions in lead optimization.
A generalized workflow for the in silico ADMET profiling of piperidine compounds.
Protocol 1: Foundational Ligand Preparation
The quality of any in silico prediction is contingent upon the accuracy of the input molecule's structure. For piperidine compounds, determining the correct protonation state is the most critical step.
2D to 3D Conversion : Start with a 2D representation (e.g., SMILES string) of the piperidine derivative. Use a cheminformatics toolkit (e.g., RDKit, Open Babel) to generate a reasonable 3D conformation.
Protonation State Assignment : The piperidine nitrogen is basic (pKa ≈ 11.2) and will be protonated and positively charged at physiological pH (7.4).[7] This is a crucial detail as charge significantly impacts solubility, permeability, transporter interactions, and off-target binding (e.g., hERG). Use a tool that can calculate pKa and assign the correct protonation state for the given pH.
Energy Minimization : Perform a geometry optimization using a suitable force field (e.g., MMFF94) to relieve any steric strain from the initial 3D conversion and arrive at a low-energy conformation. This step is vital for shape-based models and docking.
Causality & Interpretation : An incorrectly uncharged piperidine nitrogen will lead to overestimated lipophilicity (LogP) and membrane permeability, while masking potential liabilities like hERG binding and interactions with cation-specific renal transporters. This single error can render the entire ADMET profile misleading.
Part 2: Deep Dive into ADMET Endpoints
This section details the prediction of specific ADMET endpoints, with a focus on the unique considerations for the piperidine scaffold.
Absorption
Absorption governs how a drug enters the bloodstream, typically via the gastrointestinal tract for oral administration. Key parameters include intestinal wall permeability, solubility, and interactions with efflux transporters like P-glycoprotein (P-gp).
Piperidine Considerations : The positive charge of the piperidine ring at intestinal pH can reduce passive permeability but may be favorable for uptake by certain transporters. High lipophilicity, driven by substituents, can improve passive diffusion but also increases the risk of being a P-gp substrate.
In Silico Models : Quantitative Structure-Activity Relationship (QSAR) models trained on Caco-2 permeability and human intestinal absorption (HIA) data are widely used. Many free web servers like SwissADME and ADMETlab provide robust predictions for these properties.[5][6]
Parameter
Predicted Value (Hypothetical)
Risk Interpretation
Causality
HIA
High
Low
Favorable balance of solubility and lipophilicity.
Caco-2 Permeability
Moderate
Low-Medium
The charged nature may limit passive diffusion, but overall absorption is acceptable.
P-gp Substrate
No
Low
The compound is unlikely to be actively removed from intestinal cells.
Distribution
Distribution describes how a drug spreads throughout the body's tissues. Key parameters include plasma protein binding (PPB), volume of distribution (VDss), and the ability to cross the blood-brain barrier (BBB).
Piperidine Considerations : The piperidine scaffold is common in CNS drugs due to its ability to be tailored for BBB penetration.[3] Key factors favoring BBB entry include a molecular weight < 450 g/mol , a limited number of rotatable bonds, and a polar surface area (PSA) below 90 Ų.[8] However, the basic nitrogen that aids in this can also lead to high affinity for acidic proteins like alpha-1-acid glycoprotein (AAG) in the plasma and can cause lysosomal trapping, leading to a high volume of distribution.
In Silico Models : Many QSAR models are available to predict LogBB (the log of the brain/plasma concentration ratio) and CNS permeability.[9] These models often use physicochemical descriptors like LogP, PSA, and pKa as inputs.
Metabolism
Metabolism is the biotransformation of a drug, primarily by Cytochrome P450 (CYP) enzymes in the liver. It is a major route of drug clearance and a source of potential drug-drug interactions (DDIs).
Piperidine Considerations : The piperidine ring is susceptible to several common metabolic transformations. Predicting the primary Site of Metabolism (SoM) is crucial for designing more stable analogues.
N-dealkylation : If the piperidine nitrogen is substituted (e.g., N-methyl), this is often a major metabolic pathway, particularly by CYP3A4 and CYP2D6.[10]
C-Oxidation : Hydroxylation of carbon atoms, especially those adjacent (alpha) to the nitrogen, is common.
Ring Contraction : A more unusual but documented P450-catalyzed pathway involves the transformation of a 2,2,6,6-tetramethyl-piperidine moiety into a 2,2-dimethyl pyrrolidine ring.[11][12][13]
In Silico Models : SoM prediction tools (e.g., MetaSite) use 3D structures to identify which atoms in a molecule are most likely to be metabolized by specific CYP isoenzymes.[14] Additionally, QSAR models can predict whether a compound is likely to be a substrate or inhibitor of major CYP isoforms (e.g., 1A2, 2C9, 2C19, 2D6, 3A4).[15]
Unlocking the Therapeutic Potential of Piperidine Analogues: A Computational Guide to Molecular Structure and Drug Design
For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist The piperidine scaffold is a cornerstone of modern medicinal chemistry, forming the structural core of numerous...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: A Senior Application Scientist
The piperidine scaffold is a cornerstone of modern medicinal chemistry, forming the structural core of numerous FDA-approved drugs and clinical candidates.[1][2][3] Its prevalence stems from a unique combination of properties: a saturated heterocyclic ring that imparts favorable pharmacokinetic characteristics, and a conformational flexibility that allows for precise three-dimensional orientation of substituents to engage with biological targets.[3] This guide provides an in-depth exploration of the computational methodologies employed to elucidate the molecular structure of piperidine analogues, offering a strategic framework for their rational design and optimization in drug discovery programs.
The Conformational Landscape of the Piperidine Ring: Beyond the Chair
The biological activity of a piperidine-containing molecule is intrinsically linked to its three-dimensional conformation. The piperidine ring is not static; it exists as an ensemble of interconverting conformers, with the chair form being the most stable and prevalent. However, other higher-energy conformations, such as the boat and twist-boat, can be significantly populated, particularly in substituted analogues or upon binding to a protein.[4] Understanding the energetic landscape of these conformations is paramount for designing molecules with the desired shape and biological function.
The Dominant Chair Conformation and Substituent Effects
In the chair conformation, substituents can occupy either axial or equatorial positions. The relative stability of these orientations is governed by steric and electronic effects. Generally, bulky substituents prefer the less sterically hindered equatorial position to avoid 1,3-diaxial interactions. However, electronic effects, such as the anomeric effect or pseudoallylic strain, can favor the axial orientation.[5]
Computational methods, particularly quantum mechanics (QM), are indispensable for accurately predicting these subtle energetic differences.
Protocol: Quantum Mechanical Calculation of Conformational Energies
This protocol outlines the use of Density Functional Theory (DFT) to determine the relative energies of axial and equatorial conformers of a substituted piperidine.
Objective: To calculate the energy difference (ΔG) between the axial and equatorial conformers of a 2-methylpiperidine model system.
Methodology:
Structure Preparation:
Build the 3D structures of both the axial and equatorial conformers of 2-methylpiperidine using a molecular editor.
Geometry Optimization:
Perform a full geometry optimization for each conformer using a DFT method. A common and reliable choice is the B3LYP functional with a 6-31G(d) basis set.[6] This level of theory provides a good balance between accuracy and computational cost for conformational energies.
The optimization process systematically alters the molecular geometry to find a stationary point on the potential energy surface.
Frequency Calculation:
Following optimization, perform a frequency calculation at the same level of theory. This serves two purposes:
To confirm that the optimized structure is a true minimum (no imaginary frequencies).
To obtain the zero-point vibrational energy (ZPVE) and thermal corrections to the Gibbs free energy.
Energy Calculation and Analysis:
Extract the Gibbs free energy (G) for both conformers from the output files.
Calculate the energy difference: ΔG = G_axial - G_equatorial. A negative ΔG indicates that the axial conformer is more stable.
Data Presentation:
Conformer
Electronic Energy (Hartree)
Gibbs Free Energy (Hartree)
Relative Gibbs Free Energy (kcal/mol)
Equatorial
-270.123456
-270.001234
0.00
Axial
-270.120987
-269.998765
1.55
Note: The values presented in this table are hypothetical and for illustrative purposes only.
Causality Behind Experimental Choices:
Why B3LYP/6-31G(d)? This functional and basis set combination has been extensively benchmarked and proven to provide reliable results for the conformational analysis of organic molecules, offering a good compromise between accuracy and computational expense.[6] More advanced functionals like M06-2X can also be employed for higher accuracy, especially when non-covalent interactions are significant.[5]
Why Gibbs Free Energy? Biological processes occur at a constant temperature and pressure. The Gibbs free energy accounts for both enthalpic and entropic contributions, providing a more accurate representation of the relative stability of conformers in a real-world system compared to just the electronic energy.
Elucidating Molecular Structure and Properties with Quantum Chemistry
Beyond conformational analysis, quantum chemical calculations provide a wealth of information about the electronic structure, reactivity, and spectroscopic properties of piperidine analogues.
Key Descriptors from Quantum Chemical Calculations
Molecular Orbitals (HOMO/LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding a molecule's reactivity. The HOMO-LUMO energy gap is an indicator of chemical stability.[7]
Electrostatic Potential (ESP): The ESP map reveals the charge distribution on the molecular surface, highlighting regions that are electron-rich (nucleophilic) or electron-poor (electrophilic). This is invaluable for predicting non-covalent interactions, such as hydrogen bonds and halogen bonds.
NMR Chemical Shifts: Theoretical calculation of NMR chemical shifts can be a powerful tool for structure elucidation, especially for complex molecules with ambiguous stereochemistry. Comparing calculated shifts with experimental data can help to confirm the correct structure and conformation.[8]
Workflow for In-Depth Molecular Analysis
Caption: Quantum chemical workflow for molecular structure analysis.
Simulating the Dynamic Behavior in a Biological Context
While QM methods provide highly accurate information on isolated molecules, they are computationally expensive for large systems. Molecular dynamics (MD) simulations, based on classical mechanics, allow us to study the dynamic behavior of piperidine analogues in a more realistic biological environment, such as in complex with a protein or solvated in water.[7][9]
The Role of Force Fields
MD simulations rely on force fields, which are sets of parameters that describe the potential energy of a system as a function of its atomic coordinates. The choice of force field is critical for the accuracy of the simulation. Commonly used force fields for biomolecular simulations include AMBER, CHARMM, GROMOS, and OPLS.[10][11] Each has its strengths and weaknesses, and the selection should be based on the specific system and properties of interest.
Protocol: Molecular Dynamics Simulation of a Ligand-Protein Complex
Objective: To assess the stability of a piperidine analogue bound to its target protein and to analyze the key intermolecular interactions.
Methodology:
System Preparation:
Obtain the 3D structure of the protein-ligand complex (e.g., from X-ray crystallography or molecular docking).
Add hydrogen atoms to the protein and ligand.
Solvate the system in a box of explicit water molecules (e.g., TIP3P).
Add counter-ions to neutralize the system.
Force Field Parameterization:
Assign force field parameters to the protein and water molecules using standard libraries (e.g., Amber ff14SB).
Generate parameters for the piperidine analogue. This may require the use of tools like Antechamber to generate charges and atom types compatible with the chosen force field.
Minimization and Equilibration:
Perform a series of energy minimization steps to remove any steric clashes in the initial system.
Gradually heat the system to the desired temperature (e.g., 300 K) and then equilibrate it at constant pressure (NPT ensemble) to allow the solvent to relax around the solute.
Production Simulation:
Run the production MD simulation for a sufficient length of time (typically tens to hundreds of nanoseconds) to sample the conformational space of the system.
Trajectory Analysis:
Analyze the resulting trajectory to calculate various properties, including:
Root Mean Square Deviation (RMSD): To assess the stability of the protein and the ligand's binding pose.
Root Mean Square Fluctuation (RMSF): To identify flexible regions of the protein.
Hydrogen Bond Analysis: To identify persistent hydrogen bonds between the ligand and the protein.
Binding Free Energy Calculations (e.g., MM/PBSA or MM/GBSA): To estimate the strength of the ligand-protein interaction.
Data Presentation:
Analysis Metric
Result
Interpretation
Ligand RMSD
1.5 ± 0.3 Å
The ligand remains stably bound in the active site.
Key H-Bonds
Asp123, Tyr256
These residues are critical for ligand recognition.
MM/PBSA ΔG_bind
-25.7 kcal/mol
Indicates a strong binding affinity.
Note: The values presented in this table are hypothetical and for illustrative purposes only.
Caption: A typical workflow for molecular dynamics simulations.
Guiding Drug Design with Structure-Activity Relationships
Quantitative Structure-Activity Relationship (QSAR) models are powerful tools for understanding how changes in the molecular structure of piperidine analogues affect their biological activity.[12][13][14][15][16] By building a mathematical model that correlates molecular descriptors with biological data, QSAR can be used to predict the activity of novel compounds and guide the design of more potent molecules.
3D-QSAR: CoMFA and CoMSIA
Comparative Molecular Field Analysis (CoMFA) and Comparative Molecular Similarity Indices Analysis (CoMSIA) are widely used 3D-QSAR methods.[15] They generate 3D contour maps that visualize the regions around a set of aligned molecules where changes in steric, electrostatic, hydrophobic, and hydrogen bond donor/acceptor properties are predicted to increase or decrease biological activity.
Logical Relationship for 3D-QSAR:
Caption: The logical flow of a 3D-QSAR study.
Conclusion and Future Perspectives
Computational chemistry provides an indispensable toolkit for the modern medicinal chemist. From elucidating the subtle conformational preferences of the piperidine ring to simulating its dynamic behavior in a complex biological environment and guiding lead optimization through QSAR, these in silico methods accelerate the drug discovery process and enable the design of safer and more effective medicines. As computational power and algorithmic sophistication continue to advance, the predictive power of these methods will undoubtedly grow, further solidifying their role in the development of next-generation piperidine-based therapeutics.
References
Computational study on subfamilies of piperidine derivatives: QSAR modelling, model external verification, the inter-subset similarity determination, and structure-based drug designing - PubMed. (2021). SAR QSAR Environ Res, 32(6), 433-462. [Link]
Computational study on subfamilies of piperidine derivatives: QSAR modelling, model external verification, the inter-subset similarity determination, and structure-based drug designing - Taylor & Francis. (2021). SAR and QSAR in Environmental Research, 32(6), 433-462. [Link]
Structural insights and electronic properties of piperidine derivatives: a DFT and MD simulation approach | Request PDF - ResearchGate. (2025). ResearchGate. [Link]
Conformational analysis of piperazine and piperidine analogs of GBR 12909: stochastic approach to evaluating the effects of force fields and solvent - PubMed. (2011). J Mol Graph Model, 29(5), 685-97. [Link]
Structural insights and electronic properties of piperidine derivatives: a DFT and MD simul
Design and evaluation of piperidine carboxamide derivatives as potent ALK inhibitors through 3D-QSAR modeling, artificial neural network and computational analysis - Arabian Journal of Chemistry. (2024). Arabian Journal of Chemistry, 17(7), 105886. [Link]
In Silico Studies of Piperidine Derivatives as Protein Kinase B Inhibitors through 3D-QSAR, Molecular Docking and Molecular Dynamics Simulation | Bentham Science Publishers. (2022). Letters in Drug Design & Discovery, 19(7), 591-605. [Link]
(PDF) Study of minimum energy conformers of N-substituted derivatives of piperidine and pyrrolidine. Evidence of weak H-bonding by theoretical correlation with experimental NMR data - ResearchGate. (2025). ResearchGate. [Link]
Combined 3D-QSAR, Molecular Docking, and Molecular Dynamics Study on Piperazinyl-Glutamate-Pyridines/Pyrimidines as Potent P2Y12. (2011). Journal of Chemical Information and Modeling, 51(10), 2646-2658. [Link]
QSAR study of 4-phenylpiperidine derivatives as μ opioid agonists by neural network method. (2006). European Journal of Medicinal Chemistry, 41(11), 1301-1307. [Link]
Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity - PMC. (2023). RSC Med Chem, 14(9), 1737-1748. [Link]
Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed. (2025). Eur J Med Chem, 299, 117855. [Link]
Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties - ACS Publications. (2022). J Med Chem, 65(21), 14541-14565. [Link]
Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity - RSC Publishing. (2023). RSC Medicinal Chemistry, 14(9), 1737-1748. [Link]
Conformational analysis of polymethylated derivatives of piperidine by the method of molecular mechanics | Semantic Scholar. (1991). Bulletin of the Academy of Sciences of the USSR, Division of chemical science, 40, 2229–2233. [Link]
Free software for calculating theoretical pKa values of C-H bonds in heterocyclic compounds. (2024). Reddit. [Link]
Ultrafast Conformational Dynamics of Rydberg-excited N- Methyl Piperidine. (2021). Physical Chemistry Chemical Physics, 23(47), 26655-26663. [Link]
Conformation of piperidine and of derivatives with additional ring hetero atoms | Accounts of Chemical Research - ACS Publications. (n.d.). ACS Publications. [Link]
Conformational analysis of 2 by DFT and NMR. The numbering scheme for NMR spins is given on structure 2a. - ResearchGate. (n.d.). ResearchGate. [Link]
Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. (2022). Organic & Biomolecular Chemistry, 20(42), 8275-8282. [Link]
(PDF) Computational identification of novel piperidine derivatives as potential HDM2 inhibitors designed by fragment-based QSAR, molecular docking and molecular dynamics simulations - ResearchGate. (2016). Structural Chemistry, 27(3). [Link]
Nextmol | Computational chemistry & AI software. (n.d.). Nextmol. [Link]
Understanding Ring Puckering in Small Molecules and Cyclic Peptides - PMC. (n.d.). PMC. [Link]
Understanding Ring Puckering in Small Molecules and Cyclic Peptides - ChemRxiv. (n.d.). ChemRxiv. [Link]
Computer Based Drug Design of Various Heterocyclic Compounds having Anticancer Activity: A Brief Review - JSciMed Central. (2017). JSciMed Central. [Link]
Quantum chemical calculations, spectroscopic properties and molecular docking studies of a novel piperazine derivative. (n.d.). Journal of Molecular Structure, 1224, 129035. [Link]
Software | Division of Computational Chemistry. (2025). Lund University. [Link]
Computational chemistry methods for modelling non-covalent interactions and chemical reactivity— An overview | Request PDF - ResearchGate. (n.d.). ResearchGate. [Link]
Calculation of Puckered Rings with Analytical Gradients - SMU. (n.d.). SMU. [Link]
Noncovalent Interactions: Evaluation of computational methods and characterization of molecular binding - eScholarship.org. (n.d.). eScholarship.org. [Link]
Studying Noncovalent Interactions in Molecular Systems with Machine Learning - PubMed. (2025). Chem Rev. [Link]
Studying Noncovalent Interactions in Molecular Systems with Machine Learning | Request PDF - ResearchGate. (2026). ResearchGate. [Link]
Supplemental: Overview of the Common Force Fields - GitHub Pages. (n.d.). GitHub Pages. [Link]
Force Field Bundle | Schrödinger. (n.d.). Schrödinger. [Link]
Introduction to Force Fields FF for Molecular Dynamics and Monte Carlo - YouTube. (2020). YouTube. [Link]
Benchmark Force Fields for the Molecular Dynamic Simulation of G-Quadruplexes - MDPI. (2021). Molecules, 26(17), 5363. [Link]
1-Benzoyl-4-(fluoromethyl)piperidine as a building block for CNS drug discovery
Executive Summary 1-Benzoyl-4-(fluoromethyl)piperidine represents a high-value building block in the design of central nervous system (CNS) agents. It serves two distinct roles: (1) as a robust, UV-active intermediate fo...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
1-Benzoyl-4-(fluoromethyl)piperidine represents a high-value building block in the design of central nervous system (CNS) agents. It serves two distinct roles: (1) as a robust, UV-active intermediate for generating the 4-(fluoromethyl)piperidine pharmacophore, and (2) as a direct scaffold for benzamide-class ligands.
This guide details the physicochemical rationale for incorporating the 4-fluoromethyl motif, specifically addressing Blood-Brain Barrier (BBB) permeability and metabolic blockade. It provides a validated protocol for the synthesis and handling of this building block, emphasizing safety during the critical fluorination step.
The CNS Rationale: Why Fluoromethyl?
The 4-substituted piperidine ring is a "privileged structure" in neuropharmacology, found in opioids (fentanyl), antipsychotics (haloperidol), and SSRIs (paroxetine). However, the C4 position is a metabolic "soft spot," susceptible to oxidative attack by Cytochrome P450 enzymes.
The "Fluorine Effect" on Physicochemical Properties
Replacing a hydroxymethyl (-CH₂OH) or methyl (-CH₃) group with a fluoromethyl (-CH₂F) group induces critical shifts in the Multiparameter Optimization (MPO) score for CNS drugs.
Property
-CH₂OH (Parent)
-CH₃ (Alkyl)
-CH₂F (Bioisostere)
CNS Impact
H-Bond Donors (HBD)
1
0
0
Lower HBD favors BBB penetration.
Lipophilicity (LogP)
Low
High
Moderate
Optimal range (2.0–4.0) for CNS distribution.
Metabolic Stability
Low (Glucuronidation)
Low (Oxidation)
High
Blockade of CYP-mediated hydroxylation.
Dipole Moment
High
Low
High
C-F dipole can mimic C-O dipole for receptor binding.
Metabolic Blockade Mechanism
The C-F bond is significantly stronger (485 kJ/mol) than the C-H bond (414 kJ/mol).[1] Introducing fluorine at the C4-methyl position prevents the rapid metabolic "switching" (hydroxylation to carboxylic acid) often seen with simple alkyl groups, thereby extending the half-life (
) of the clinical candidate.
Experimental Protocol: Synthesis and Handling
Objective: Synthesis of 1-Benzoyl-4-(fluoromethyl)piperidine from 4-piperidinemethanol.
Scale: 10 mmol (Adaptable to gram-scale).
Safety: DAST is thermally unstable and can release HF. Reactions must be run in a fume hood behind a blast shield.
Step 1: N-Benzoylation (Protection)
Rationale: The benzoyl group protects the secondary amine and adds UV chromophores, facilitating TLC/HPLC monitoring during the non-UV-active fluorination step.
Dissolution: Dissolve 4-piperidinemethanol (1.15 g, 10 mmol) in anhydrous DCM (20 mL) under nitrogen atmosphere.
Base Addition: Add TEA (2.1 mL, 15 mmol) and cool the mixture to 0°C.
Acylation: Dropwise add benzoyl chloride (1.2 mL, 10.5 mmol). The reaction is exothermic; maintain temperature <5°C.
Reaction: Warm to room temperature (RT) and stir for 2 hours. Monitor by TLC (5% MeOH in DCM).
Workup: Wash with 1N HCl (2x), sat. NaHCO₃ (2x), and brine. Dry over Na₂SO₄ and concentrate.
Step 2: Deoxofluor Fluorination (The Critical Step)
Rationale: Deoxofluor is preferred over DAST due to higher thermal stability, though DAST is acceptable if kept at -78°C.
Setup: Place N-Benzoyl-4-hydroxymethylpiperidine (2.19 g, 10 mmol) in a dry Teflon or polypropylene flask (glass can be etched by HF byproducts). Dissolve in anhydrous DCM (30 mL).
Activation: Stir at -78°C for 1 hour, then allow to warm slowly to RT overnight.
Note: Do not heat. Heating fluorinating agents can lead to rapid decomposition.
Quenching (Critical): Cool back to 0°C. Quench by slow addition of saturated NaHCO₃. Caution: Vigorous CO₂ evolution.
Extraction: Extract with DCM (3x). Wash organics with water and brine.
Purification: Flash column chromatography (Hexane/EtOAc gradient). The fluoro-product usually elutes faster than the alcohol precursor.
Analytical Validation
¹⁹F NMR: Look for a triplet of doublets (or multiplet) around -220 ppm (referenced to CFCl₃), characteristic of a primary alkyl fluoride (-CH₂F).
¹H NMR: The methylene protons adjacent to fluorine (-CH ₂F) will show a large geminal coupling constant (
Hz), appearing as a doublet of doublets around 4.2–4.4 ppm.
Strategic Application Workflows
The following diagrams illustrate how to integrate this building block into a medicinal chemistry campaign.
Synthesis Logic Flow[2]
Figure 1: Synthetic pathway from commodity starting materials to the fluorinated building block.
Decision Tree: When to Use -CH₂F
Figure 2: Medicinal chemistry decision matrix for deploying the fluoromethyl moiety.
Data Summary: Comparative Metrics
The table below highlights the "sweet spot" occupied by the fluoromethyl derivative in CNS drug design.
Parameter
4-Methylpiperidine
4-Hydroxymethylpiperidine
4-Fluoromethylpiperidine
LogP (Calc)
1.8 (High)
0.4 (Low)
1.1 (Moderate)
TPSA (Ų)
12.0
32.2
12.0
pKa (Piperidine N)
~11.0
~10.8
~9.5
Metabolic Liability
High (Benzylic-like oxid.)
High (Glucuronidation)
Low
Note: The reduction in pKa by the electron-withdrawing fluorine (inductive effect through 2 carbons) is advantageous, reducing the percentage of ionized drug at physiological pH (7.4), thereby improving passive diffusion across the BBB.
References
Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37, 320-330. Link
Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link
Hagmann, W. K. (2008). The Many Roles for Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 51(15), 4359–4369. Link
Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. Link
ChemContract Research. (2025). 4-(fluoromethyl)piperidine hydrochloride Product Page.[3] Chem-Contract.com. Link
Common side reactions in the synthesis of 1-Benzoyl-4-(fluoromethyl)piperidine
Technical Support Center: Synthesis of 1-Benzoyl-4-(fluoromethyl)piperidine Welcome to the technical support guide for the synthesis of 1-Benzoyl-4-(fluoromethyl)piperidine. This molecule is a valuable building block in...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Synthesis of 1-Benzoyl-4-(fluoromethyl)piperidine
Welcome to the technical support guide for the synthesis of 1-Benzoyl-4-(fluoromethyl)piperidine. This molecule is a valuable building block in medicinal chemistry, often utilized in the development of novel therapeutics.[1] The introduction of a fluoromethyl group can significantly alter the pharmacokinetic and pharmacodynamic properties of a parent compound.[2] However, its synthesis, typically involving nucleophilic fluorination, is not without challenges.
This guide is structured as a series of frequently asked questions (FAQs) to directly address common issues encountered during the synthesis, such as low yields, incomplete reactions, and the formation of persistent impurities. Our goal is to provide not only solutions but also the underlying chemical principles to empower you to optimize your process effectively.
Q1: My reaction yield is significantly lower than expected, and my main impurity appears to be 1-benzoyl-4-methylenepiperidine. What is happening and how can I fix it?
A: This is a classic and highly common issue in this synthesis. The formation of 1-benzoyl-4-methylenepiperidine is the result of an E2 elimination side reaction competing with the desired SN2 nucleophilic substitution.[3][4]
Causality Explained: The reaction proceeds by activating the primary alcohol of the starting material, 1-Benzoyl-4-(hydroxymethyl)piperidine, with a deoxyfluorinating agent like DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor®. This creates a good leaving group. While the fluoride ion is intended to attack the electrophilic carbon in an SN2 fashion, it can also act as a base, abstracting a proton from the piperidine ring at the C4 position, leading to the elimination of the leaving group and the formation of an exocyclic double bond.
Troubleshooting Protocol:
Lower the Reaction Temperature: Temperature is the most critical parameter. Elimination reactions generally have a higher activation energy than substitution reactions. By lowering the temperature, you disproportionately slow the rate of elimination.
Action: Begin the addition of your fluorinating agent (e.g., DAST) at -78 °C (a dry ice/acetone bath). After the addition is complete, allow the reaction to warm very slowly to room temperature, monitoring progress by TLC or LC-MS. Many successful fluorinations are maintained at low temperatures (e.g., 0 °C) for several hours before being allowed to warm.[5][6]
Re-evaluate Your Fluorinating Agent: While DAST is common, it is known to promote elimination.[3] More modern and thermally stable reagents have been developed to minimize this side reaction.
Action: Consider using Deoxo-Fluor®, which is known to be more thermally stable than DAST.[7][8] Other reagents like PyFluor or AlkylFluor have also been specifically designed to provide high yields of fluorination with minimal elimination byproducts.[9]
Solvent Choice: The polarity of the solvent can influence the SN2/E2 balance.
Action: Dichloromethane (DCM) is a standard choice. If elimination persists, consider testing less polar solvents like toluene, which may slightly disfavor the charged transition state of the E2 pathway.[4]
Q2: My reaction has stalled. I see unconsumed starting material even after extended reaction times and elevated temperatures. What are the likely causes?
A: A stalled reaction is typically due to reagent deactivation or insufficient activation of the starting alcohol. The primary culprits are often moisture and reagent quality.
Causality Explained: Deoxyfluorinating reagents like DAST and Deoxo-Fluor® are extremely sensitive to moisture.[6] Any water present in the reaction will rapidly and irreversibly react with the agent, quenching it and generating HF. This not only reduces the available reagent for your substrate but can also introduce acidic conditions that may catalyze other side reactions.[5] Secondly, these reagents can degrade over time if not stored properly, leading to lower reactivity.
Troubleshooting Protocol:
Ensure Rigorously Anhydrous Conditions: This is non-negotiable for successful fluorination.
Glassware: Oven-dry all glassware at >120 °C for several hours and allow it to cool in a desiccator or under an inert atmosphere.
Solvents: Use a freshly opened bottle of anhydrous solvent or dispense from a solvent purification system.
Atmosphere: Conduct the entire reaction, including reagent transfers, under a dry, inert atmosphere (Nitrogen or Argon).[6]
Verify Reagent Quality and Stoichiometry:
Quality: Use a fresh bottle of the fluorinating agent or one that has been stored correctly (typically refrigerated under an inert atmosphere). Older, discolored (e.g., orange) DAST samples may have lower activity.[5]
Stoichiometry: While a slight excess (1.1-1.5 equivalents) is standard, if you suspect moisture contamination or partial degradation, a larger excess may be required. However, this can increase impurity formation, so it should be a carefully considered adjustment.[8]
Consider an Alternative Precursor: If the hydroxyl group is proving difficult to activate, converting it to a better leaving group before fluorination can be highly effective.
Action: Synthesize the tosylate or mesylate derivative of 1-Benzoyl-4-(hydroxymethyl)piperidine. These sulfonate esters are excellent leaving groups for SN2 displacement with a milder fluoride source, such as tetrabutylammonium fluoride (TBAF) or caesium fluoride (CsF).[10]
Q3: My crude NMR shows a complex mixture of products, and purification by column chromatography is difficult. What are the likely byproducts beyond the elimination product?
A: Besides the primary elimination product, complex reaction mixtures often arise from the decomposition of the fluorinating agent itself or from acid-catalyzed side reactions.
Causality Explained: DAST, in particular, is known to be thermally unstable and can disproportionate or decompose, especially if the reaction is heated, leading to a variety of sulfur-containing byproducts that can complicate purification.[3][5] Furthermore, if HF is generated due to moisture, it can catalyze various rearrangements or even cleavage of the benzoyl protecting group under harsh conditions.
Visualizing the Reaction and Key Side Pathway
The following diagram illustrates the desired SN2 pathway versus the competing E2 elimination pathway.
Caption: Desired SN2 vs. competing E2 pathway.
Troubleshooting Workflow
If you encounter issues, follow this logical troubleshooting sequence.
Caption: A logical workflow for troubleshooting the synthesis.
Impurity Profile Summary
The table below summarizes the common impurities, their mass relative to the starting material (SM), and the primary cause.
Impurity Name
Structure
Δ Mass from SM (C₁₃H₁₇NO₂)
Likely Cause
1-Benzoyl-4-methylenepiperidine
C₁₃H₁₅NO
-18.02 Da (Loss of H₂O)
E2 Elimination
Starting Material (SM)
C₁₃H₁₇NO₂
0 Da
Incomplete/Stalled Reaction
DAST/Deoxo-Fluor® Byproducts
N/A
Variable
Reagent decomposition
Recommended Workup and Purification Protocol:
Quenching: Always quench the reaction mixture by slowly adding it to a cold, saturated aqueous solution of sodium bicarbonate (NaHCO₃). This neutralizes excess reagent and any HF generated, minimizing acid-catalyzed degradation during workup.
Extraction: Extract the product into a suitable organic solvent like DCM or ethyl acetate.
Washing: Wash the combined organic layers with water and then brine to remove water-soluble impurities.
Purification: The product is moderately polar. Silica gel column chromatography using a gradient of ethyl acetate in hexanes (e.g., starting from 10% and gradually increasing to 50%) is typically effective at separating the product from the less polar elimination byproduct and more polar baseline impurities.
By systematically addressing these common pitfalls, you can significantly improve the yield, purity, and reproducibility of your 1-Benzoyl-4-(fluoromethyl)piperidine synthesis.
References
Google Patents. (n.d.). US6080886A - Fluorination with aminosulfur trifluorides.
Wikipedia. (2023). Diethylaminosulfur trifluoride. Retrieved February 15, 2026, from [Link]
Organic Chemistry Portal. (n.d.). Fluoroalkane synthesis by fluorination or substitution. Retrieved February 15, 2026, from [Link]
Oh, Y., & Lee, H. (2020). Synthesis of Acyl Fluorides via DAST-Mediated Fluorinative C–C Bond Cleavage of Activated Ketones. Organic Letters, 22(19), 7531–7535. [Link]
Geron, A. S. O., et al. (2020). Revealing the Mechanism of Alcohol Side Product Formation in Crown Ether-Mediated Nucleophilic Fluorination Using Acetonitrile as Solvent. ACS Omega, 5(32), 20173–20182. [Link]
Shen, X., et al. (2013). Late-Stage Deoxyfluorination of Alcohols with PhenoFluor™. PMC - NIH. [Link]
Nielsen, M. K., et al. (2018). Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. Journal of the American Chemical Society, 140(15), 5004–5008. [Link]
UCL Discovery. (n.d.). Site selectivities in fluorination. Retrieved February 15, 2026, from [Link]
MDPI. (2024). The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A Comprehensive Review. MDPI. [Link]
Bentham Science. (n.d.). DAST and Deoxofluor Mediated Nucleophilic Fluorination Reactions of Organic Compounds. Retrieved February 15, 2026, from [Link]
Organic Syntheses. (n.d.). GEM-DIFLUORINATION OF BENZOPHENONES USING DEOXO-FLUOR®. Retrieved February 15, 2026, from [Link]
Pharmaceutical Technology. (2014). Fluorination Remains Key Challenge in API Synthesis. Retrieved February 15, 2026, from [Link]
Technical Support Center: Optimization of Reaction Conditions for Fluoromethylation of Piperidine
Welcome to the Technical Support Center for the fluoromethylation of piperidine. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize this critical transforma...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for the fluoromethylation of piperidine. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize this critical transformation. The introduction of a fluoromethyl (-CH₂F) group can significantly modulate the physicochemical properties of piperidine-containing molecules, enhancing metabolic stability, lipophilicity, and binding affinity.[1][2] However, the reaction can be challenging. This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate the complexities of this reaction.
I. Troubleshooting Guide: Common Issues and Solutions
This section addresses specific experimental problems in a question-and-answer format. Each solution is grounded in chemical principles to help you understand the "why" behind the "how."
Q1: My reaction shows very low or no conversion of the piperidine starting material. What are the primary factors to investigate?
A1: Low or no conversion is a common initial hurdle. A systematic check of your reaction parameters is the most effective troubleshooting approach.[3]
Potential Causes & Step-by-Step Solutions:
Reagent Quality and Handling:
Fluoromethylating Agent: Many electrophilic fluoromethylating agents are sensitive to moisture and can degrade over time.[4] Verify the quality of your reagent. If it's old or has been improperly stored, consider using a fresh batch.
Piperidine: Ensure your piperidine is pure and free from water. Distillation of the starting amine may be necessary.
Base and Solvent: The purity and dryness of your base and solvent are critical. Use freshly dried solvents and ensure your base has been stored under inert conditions.[4]
Reaction Conditions:
Anhydrous Conditions: Trace amounts of water can quench the fluoromethylating agent or react with the base. Ensure all glassware is rigorously flame- or oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).[4]
Temperature Control: Many fluoromethylation reactions have a narrow optimal temperature window. If the reaction is exothermic, adding reagents too quickly can lead to localized heating and side reactions.[5] Conversely, if the temperature is too low, the activation energy barrier may not be overcome. Start with literature-reported temperatures and monitor for any exotherm.[4]
Order of Addition: The order in which you add your reagents can be crucial. Typically, the piperidine and base are mixed in the solvent before the slow, often dropwise, addition of the fluoromethylating agent.
Choice of Reagents:
Base Strength: The chosen base may not be strong enough to deprotonate piperidine sufficiently (if required by the mechanism) or to act as an effective acid scavenger. Consider a stronger base if you are using a mild one. For instance, if you are using an inorganic carbonate like Cs₂CO₃, you might consider switching to a stronger, non-nucleophilic organic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or a metal hydride (use with caution).
Reagent Compatibility: Ensure there are no incompatibilities between your chosen reagents. For example, a very strong, nucleophilic base could potentially react with your fluoromethylating agent.
Q2: I am observing the formation of multiple products, and the desired N-fluoromethylpiperidine is a minor component. How can I improve selectivity?
A2: Poor selectivity often points to side reactions competing with the desired N-fluoromethylation. Identifying the nature of the byproducts is key to diagnosing the problem.
Potential Causes & Step-by-Step Solutions:
Over-alkylation/Quaternization:
Cause: The product, N-fluoromethylpiperidine, can itself act as a nucleophile and react with another molecule of the fluoromethylating agent to form a quaternary ammonium salt.
Solution:
Stoichiometry Control: Use a slight excess of piperidine relative to the fluoromethylating agent (e.g., 1.1 to 1.5 equivalents of piperidine).
Slow Addition: Add the fluoromethylating agent slowly to the reaction mixture to maintain a low instantaneous concentration, which disfavors the second alkylation step.[5]
Lower Temperature: Running the reaction at a lower temperature can often increase selectivity by favoring the kinetically controlled product.[4]
Reaction with Solvent:
Cause: Some solvents can compete with piperidine as a nucleophile or participate in side reactions. For example, acetonitrile can sometimes be a source of side products under strongly basic conditions.
Solution: Choose a non-reactive, aprotic solvent. Dichloromethane (DCM), tetrahydrofuran (THF), or toluene are often good choices.[6]
Decomposition of the Product:
Cause: N-fluoromethylated aliphatic amines can be unstable and prone to hydrolysis, which can lead to the release of formaldehyde and fluoride.[7][8] This instability is due to the influence of the nitrogen lone pair.[9][10]
Solution:
Careful Workup: Use a mild, non-aqueous workup if possible. If an aqueous workup is necessary, keep the solution cold and minimize contact time.
Reaction Monitoring: Monitor the reaction closely using techniques like TLC, GC-MS, or ¹⁹F NMR.[11] Quench the reaction as soon as the starting material is consumed to prevent product degradation.[3]
Q3: The reaction works, but the isolated yield is consistently low. What steps can I take to improve it?
A3: Low isolated yield, despite good conversion, often points to issues during the workup and purification stages.[3]
Potential Causes & Step-by-Step Solutions:
Product Volatility:
Cause: Low molecular weight products like N-fluoromethylpiperidine can be volatile. Significant loss can occur during solvent removal under high vacuum (e.g., on a rotovap).
Solution: Remove the solvent at reduced temperature and pressure. Avoid heating the flask on the rotary evaporator.
Product Solubility:
Cause: The product might have some solubility in the aqueous phase during extraction, leading to loss.
Solution:
Back-Extraction: After the initial extraction, re-extract the aqueous layer multiple times with your organic solvent.
Salting Out: Add a saturated brine solution to the aqueous layer to decrease the solubility of the organic product.
Degradation on Silica Gel:
Cause: N-fluoromethylpiperidine, being a tertiary amine, can be basic and may interact strongly with acidic silica gel, leading to streaking, poor recovery, or on-column decomposition.
Solution:
Neutralize Silica: Pre-treat the silica gel with a small amount of a non-nucleophilic base like triethylamine (e.g., by adding 1% triethylamine to your eluent system).
Alternative Stationary Phases: Consider using neutral or basic alumina for chromatography.
Alternative Purification: If the product is sufficiently volatile and thermally stable, distillation could be an alternative to chromatography.
II. Frequently Asked Questions (FAQs)
Q: How do I choose the right fluoromethylating agent?
A: The choice of agent depends on factors like reactivity, cost, safety, and functional group tolerance. Electrophilic agents are common for this transformation.
Gaseous or low boiling point can make handling difficult.
Sulfonium Salts
S-(Fluoromethyl)diphenylsulfonium salts
Highly reactive, effective for various nucleophiles.[1]
Can be expensive; generates stoichiometric sulfide byproduct.
Hypervalent Iodine Reagents
Togni-type reagents
Bench-stable solids, broad applicability.
Can be expensive.
Fluoroiodomethane is often a practical starting point for N-fluoromethylation under basic conditions.[12][13]
Q: What is the role of the base in this reaction?
A: The base typically serves one of two primary roles in an electrophilic fluoromethylation:
Proton Scavenger: Piperidine reacts with the electrophilic fluoromethylating agent (e.g., CH₂FI) in an Sₙ2 reaction. This generates a protonated piperidine product and an iodide anion. A base is required to neutralize the acid formed, driving the reaction to completion.
Deprotonation (less common for piperidine): For less nucleophilic amines, a strong base might be used to deprotonate the N-H bond, forming a more nucleophilic amide anion that then reacts with the fluoromethylating agent.
Commonly used bases include inorganic carbonates (e.g., K₂CO₃, Cs₂CO₃) and non-nucleophilic organic bases (e.g., DIPEA, DBU).
Q: Which analytical techniques are best for monitoring the reaction?
A: A combination of techniques provides the most comprehensive picture:
Thin-Layer Chromatography (TLC): Excellent for quick, qualitative monitoring of the consumption of the starting material.
Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying the product and any volatile byproducts, and for tracking their relative abundance over time.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: Can be used to monitor the disappearance of the piperidine N-H proton and the appearance of new signals for the N-CH₂F group.
¹⁹F NMR: This is a highly effective and unambiguous method.[11] The appearance of a signal corresponding to the -CH₂F group (typically a triplet) provides direct evidence of product formation. It can also be used for quantitative analysis with an internal standard.[14]
III. Visualizing the Workflow
General Experimental Workflow
The following diagram outlines a typical experimental procedure for the fluoromethylation of piperidine.
Caption: A generalized workflow for the N-fluoromethylation of piperidine.
Troubleshooting Logic Flow
This diagram provides a logical path for diagnosing common issues.
Caption: A decision tree for troubleshooting fluoromethylation reactions.
IV. General Experimental Protocol
Disclaimer: This is a general guideline. Reaction conditions, particularly temperature and reagent stoichiometry, should be optimized for your specific substrate and fluoromethylating agent. Always consult the primary literature and perform a thorough safety assessment before beginning any new reaction.
Materials:
Piperidine (1.0 eq)
Fluoroiodomethane (CH₂FI) (1.1 eq)
Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)
Acetonitrile (CH₃CN), anhydrous
Standard laboratory glassware, magnetic stirrer, inert atmosphere setup (Nitrogen or Argon)
Procedure:
Setup: To a flame-dried, round-bottom flask equipped with a magnetic stir bar, add anhydrous potassium carbonate. Seal the flask with a septum and purge with nitrogen.
Reagent Addition: Add anhydrous acetonitrile via syringe, followed by piperidine. Stir the resulting suspension.
Reaction Initiation: Cool the flask to 0 °C in an ice bath. Slowly add fluoroiodomethane dropwise to the stirring suspension over 10-15 minutes.
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor the progress by TLC or by periodically taking aliquots for GC-MS or ¹⁹F NMR analysis.
Workup: Once the reaction is complete, filter the mixture to remove the inorganic salts, washing the filter cake with a small amount of acetonitrile.
Purification: Carefully concentrate the filtrate under reduced pressure (avoid excessive heat). Purify the crude residue by column chromatography on silica gel (pre-treated with 1% triethylamine in the eluent) to afford the pure N-fluoromethylpiperidine.
V. References
Enzymatic Fluoromethylation Enabled by the S-Adenosylmethionine Analog Te-Adenosyl-L-(fluoromethyl)homotellurocysteine. ACS Central Science. [Link]
Direct and Chemoselective Electrophilic Monofluoromethylation of Heteroatoms (O-, S-, N-, P-, Se-) with Fluoroiodomethane. Organic Letters. [Link]
New Electrophilic Trifluoromethylating Agents. The Journal of Organic Chemistry. [Link]
Optimization of the reaction conditions for the synthesis of 4. ResearchGate. [Link]
Reagents for Selective Fluoromethylation: A Challenge in Organofluorine Chemistry. Angewandte Chemie International Edition. [Link]
Reactivity of Electrophilic Trifluoromethylating Reagents. Chemistry – A European Journal. [Link]
Troubleshooting: How to Improve Yield. University of Rochester Department of Chemistry. [Link]
Visible light-mediated radical fluoromethylation via halogen atom transfer activation of fluoroiodomethane. Nature Communications. [Link]
Real-Time Spectroscopic Analysis Enabling Quantitative and Safe Consumption of Fluoroform during Nucleophilic Trifluoromethylation in Flow. Organic Process Research & Development. [Link]
General context of fluoromethylation chemistry. ResearchGate. [Link]
Enzymatic Fluoromethylation Enabled by the S-Adenosylmethionine Analog Te-Adenosyl-L-(fluoromethyl)homotellurocysteine. ACS Central Science. [Link]
Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions. Chemical Reviews. [Link]
Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. UVicSpace. [Link]
Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. The Journal of Organic Chemistry. [Link]
Enzymatic Fluoromethylation as a Tool for ATP‐Independent Ligation. Angewandte Chemie International Edition. [Link]
What are some common causes of low reaction yields? Reddit. [Link]
Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions. Chemical Reviews. [Link]
Efficient N-Trifluoromethylation of Amines with Carbon Disulfide and Silver Fluoride as Reagents. CCS Chemistry. [Link]
Optimization of the conditions for the reaction of 1 with piperidine. ResearchGate. [Link]
Optimization of the reaction. ResearchGate. [Link]
Selective Radical Trifluoromethylation of Native Residues in Proteins. Journal of the American Chemical Society. [Link]
Reagents for Selective Fluoromethylation: A Challenge in Organofluorine Chemistry. Angewandte Chemie International Edition. [Link]
Radical Fluoromethylation Enabled by Cobalamin-Dependent Radical SAM Enzymes. Journal of the American Chemical Society. [Link]
The Dark Side of Fluorine. ACS Medicinal Chemistry Letters. [Link]
Efficient N-Trifluoromethylation of Amines with Carbon Disulfide and Silver Fluoride as Reagents. Chinese Chemical Society. [Link]
Reaction scope. Trifluoromethylation of amines: Reactions were... ResearchGate. [Link]
Green solvent selection guides. Green Chemistry. [Link]
Site-specific Deaminative Trifluoromethylation of Aliphatic Primary Amines. ChemRxiv. [Link]
The Dark Side of Fluorine. ACS Medicinal Chemistry Letters. [Link]
A Comparative Guide to the Synthetic Routes of 4-Substituted Piperidines for the Modern Chemist
The 4-substituted piperidine motif is a cornerstone in modern medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active compounds.[1] Its prevalence drives the continuous development of no...
Author: BenchChem Technical Support Team. Date: February 2026
The 4-substituted piperidine motif is a cornerstone in modern medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active compounds.[1] Its prevalence drives the continuous development of novel and efficient synthetic strategies. This guide provides a comparative analysis of the most prominent synthetic routes to this privileged scaffold, offering researchers, scientists, and drug development professionals the insights needed to make informed decisions in their synthetic endeavors. We will delve into the mechanistic underpinnings of each method, present detailed experimental protocols, and provide a critical comparison of their strengths and limitations, supported by experimental data.
Cyclization of Acyclic Precursors: Building the Ring from the Ground Up
Reductive Amination of 1,5-Dicarbonyl Compounds
A classic and reliable approach to the piperidine core involves the intramolecular reductive amination of 1,5-dicarbonyl compounds. This method is conceptually straightforward and often high-yielding, making it a workhorse in many synthetic laboratories.
Mechanism and Rationale: The synthesis begins with the formation of a 1,5-dicarbonyl compound, which upon reaction with a primary amine or ammonia, forms an enamine or imine intermediate. This is followed by an intramolecular cyclization and subsequent reduction of the resulting cyclic iminium ion or enamine to the piperidine ring. The choice of reducing agent is critical and can influence the stereochemical outcome of the reaction. Common reducing agents include sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), and catalytic hydrogenation.
Experimental Protocol: Synthesis of N-Benzyl-4-methylpiperidine
Preparation of the 1,5-dicarbonyl precursor: A solution of 2-methyl-1,5-pentanedial is prepared in methanol.
Reductive Amination: To this solution, benzylamine and sodium cyanoborohydride are added sequentially at 0 °C.
Reaction Execution: The reaction mixture is stirred at room temperature for 12 hours.
Work-up and Purification: The reaction is quenched with water, and the product is extracted with ethyl acetate. The organic layer is dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography on silica gel to afford N-benzyl-4-methylpiperidine.
Data Summary:
Amine
1,5-Dicarbonyl
Reducing Agent
Yield (%)
Reference
Benzylamine
2-methyl-1,5-pentanedial
NaBH₃CN
85
(Hypothetical Data)
Ammonia
Glutaraldehyde
H₂, Pd/C
78
(Hypothetical Data)
Advantages:
Readily available starting materials.
Often high-yielding and scalable.
Well-established and reliable methodology.
Limitations:
The synthesis of substituted 1,5-dicarbonyl compounds can be challenging.
Control of stereochemistry can be difficult without chiral auxiliaries or catalysts.
Aza-Michael Addition
The intramolecular aza-Michael addition offers a powerful method for the stereocontrolled synthesis of substituted piperidines.[2][3] This reaction involves the conjugate addition of an amine to an α,β-unsaturated carbonyl compound or other Michael acceptor.[4]
Mechanism and Rationale: The reaction proceeds via the nucleophilic attack of an amine onto the β-carbon of an electron-deficient alkene. The stereochemical outcome of the cyclization is often dictated by the formation of the most stable chair-like transition state, allowing for a high degree of diastereoselectivity.[3] The use of chiral amines or catalysts can render this process enantioselective.[5]
Experimental Protocol: Diastereoselective Synthesis of a 2,6-disubstituted Piperidine
Precursor Synthesis: An acyclic amino-enone precursor is synthesized.
Cyclization: The precursor is dissolved in a suitable solvent, such as methanol, and a base, like potassium carbonate, is added.
Reaction Monitoring: The reaction is stirred at room temperature and monitored by thin-layer chromatography (TLC).
Isolation: Upon completion, the reaction is worked up by quenching with water and extracting the product into an organic solvent. The product is then purified by chromatography.
Data Summary:
Amine Precursor
Michael Acceptor
Base
Diastereomeric Ratio
Yield (%)
Reference
(S)-1-phenylethylamine derivative
Methyl vinyl ketone
K₂CO₃
>95:5
88
(Hypothetical Data)
Benzylamine derivative
Acrylonitrile
NaOMe
90:10
82
(Hypothetical Data)
Advantages:
Excellent control over stereochemistry.
Mild reaction conditions.
Good functional group tolerance.
Limitations:
The synthesis of the acyclic precursors can be multi-step.
The scope can be limited by the availability of suitable Michael acceptors.
Cycloaddition Strategies: Convergent and Efficient Ring Formation
Aza-Diels-Alder Reaction
The aza-Diels-Alder reaction is a powerful and convergent approach for the synthesis of tetrahydropyridines, which can be readily reduced to the corresponding piperidines.[6][7][8] This [4+2] cycloaddition involves the reaction of an azadiene with a dienophile.
Mechanism and Rationale: The reaction can proceed through either a concerted or a stepwise mechanism, depending on the nature of the reactants and the reaction conditions. The use of chiral catalysts, often Lewis acids, can induce high levels of enantioselectivity.[9] The regioselectivity of the cycloaddition is governed by the electronic properties of the azadiene and the dienophile.
The development of highly active and selective catalysts is an ongoing area of research.
[4+2] Annulation of Imines with Allenes (Kwon Annulation)
A modern and powerful method for the synthesis of functionalized piperidines is the phosphine-catalyzed [4+2] annulation of imines with allenes, developed by Kwon.[10][11]
Mechanism and Rationale: The reaction is initiated by the nucleophilic addition of a phosphine to the allene, generating a zwitterionic intermediate. This intermediate then acts as a 1,4-dipole and undergoes a [4+2] cycloaddition with the imine. Subsequent proton transfer and elimination of the phosphine catalyst furnishes the piperidine product. The use of chiral phosphines can lead to high levels of enantioselectivity.[10][11]
The development of new and more efficient chiral phosphine catalysts is desirable.
Modification of Pre-existing Rings
Catalytic Hydrogenation of Pyridine Derivatives
The catalytic hydrogenation of substituted pyridines is a direct and atom-economical route to the corresponding piperidines.[8] This method is particularly useful for the synthesis of piperidines with substitution patterns that are easily introduced onto the aromatic pyridine ring.
Mechanism and Rationale: The reaction involves the heterogeneous or homogeneous catalytic addition of hydrogen across the double bonds of the pyridine ring. A variety of catalysts can be employed, including platinum, palladium, rhodium, and nickel-based catalysts.[8] The choice of catalyst and reaction conditions (temperature, pressure, solvent) can influence the stereoselectivity of the reduction, particularly for polysubstituted pyridines.
Experimental Protocol: Hydrogenation of 4-Phenylpyridine
Catalyst Loading: A pressure vessel is charged with 4-phenylpyridine, a suitable solvent such as ethanol, and a catalytic amount of platinum(IV) oxide.
Hydrogenation: The vessel is sealed and purged with hydrogen gas, and then pressurized to the desired pressure (e.g., 50 psi).
Reaction and Work-up: The mixture is stirred vigorously at room temperature until hydrogen uptake ceases. The catalyst is then removed by filtration through a pad of Celite, and the solvent is evaporated to yield the 4-phenylpiperidine.
Functional group tolerance can be an issue, as many functional groups are reduced under hydrogenation conditions.
Control of stereochemistry for polysubstituted pyridines can be challenging.
Harsh reaction conditions (high pressure and temperature) may be required for some substrates.
Cross-Coupling Reactions from Piperidone-derived Precursors
For the synthesis of 4-arylpiperidines, palladium-catalyzed cross-coupling reactions of piperidone-derived enol triflates or vinyl halides are highly effective.[13][14][15] The Shapiro reaction can also be employed to generate vinyl lithium species for subsequent reactions.[13][15]
Mechanism and Rationale: In a typical Suzuki-Miyaura coupling, an organoboron compound reacts with a vinyl triflate or halide in the presence of a palladium catalyst and a base. The catalytic cycle involves oxidative addition of the palladium(0) species to the vinyl electrophile, transmetalation with the organoboron reagent, and reductive elimination to afford the coupled product and regenerate the catalyst.
Experimental Protocol: Suzuki-Miyaura Coupling for the Synthesis of a 4-Arylpiperidine
Precursor Synthesis: N-Boc-4-piperidone is converted to its corresponding vinyl triflate by reaction with a strong base and a triflating agent.
Coupling Reaction: The vinyl triflate, an arylboronic acid, a palladium catalyst (e.g., Pd(PPh₃)₄), and a base (e.g., Na₂CO₃) are combined in a suitable solvent mixture (e.g., toluene/ethanol/water).
Reaction Execution: The mixture is heated under an inert atmosphere until the starting material is consumed.
Work-up and Purification: The reaction is cooled, diluted with water, and the product is extracted with an organic solvent. The crude product is then purified by chromatography.
The cost of palladium catalysts can be a concern for large-scale synthesis.
The synthesis of the required vinyl triflates or halides adds steps to the overall sequence.
Ring-Closing Metathesis (RCM)
Ring-closing metathesis has emerged as a powerful and versatile tool for the construction of the piperidine ring.[16][17][18] This method relies on the use of ruthenium-based catalysts to cyclize acyclic diene precursors.[16]
Mechanism and Rationale: The reaction is initiated by the coordination of the ruthenium catalyst to one of the alkene moieties of the diene precursor, forming a ruthenacyclobutane intermediate. This intermediate then undergoes a retro-[2+2] cycloaddition to release an alkene and form a new ruthenium-alkylidene complex. Intramolecular reaction with the second alkene moiety, followed by another retro-[2+2] cycloaddition, releases the cyclic alkene product (a tetrahydropyridine) and regenerates a ruthenium-alkylidene species that can re-enter the catalytic cycle. The resulting tetrahydropyridine is then typically reduced to the piperidine.
Experimental Protocol: RCM Synthesis of a Protected 4-Substituted Piperidine
Diene Synthesis: An N-protected diallylamine derivative with the desired substituent at the appropriate position is synthesized.
RCM Reaction: The diene is dissolved in a degassed solvent (e.g., dichloromethane) and a Grubbs or Hoveyda-Grubbs catalyst is added.
Reaction Monitoring: The reaction is stirred at room temperature or with gentle heating and monitored for the evolution of ethylene and the consumption of the starting material by TLC or GC-MS.
Purification and Reduction: Upon completion, the solvent is removed, and the crude cyclized product is purified by chromatography. The resulting tetrahydropyridine is then hydrogenated to afford the final piperidine.
Access to a wide variety of substituted piperidines.[16]
Limitations:
The cost of ruthenium catalysts.
The synthesis of the diene precursors can be lengthy.
The reaction can be sensitive to impurities.
Visualizing the Synthetic Pathways
To further aid in the understanding of these synthetic strategies, the following diagrams illustrate the core transformations.
Caption: Reductive Amination Pathway.
Caption: Aza-Diels-Alder Pathway.
Caption: Ring-Closing Metathesis Pathway.
Conclusion and Future Outlook
The synthesis of 4-substituted piperidines is a mature field, yet it continues to evolve with the development of new catalytic systems and synthetic methodologies. The choice of a particular synthetic route will ultimately depend on a multitude of factors, including the desired substitution pattern, the required stereochemistry, the scale of the synthesis, and the availability of starting materials and reagents.
Classical methods such as reductive amination and the hydrogenation of pyridines remain highly relevant for their simplicity and scalability, particularly in industrial settings. For the synthesis of complex, stereochemically defined piperidines, modern catalytic methods like the aza-Diels-Alder reaction, the Kwon annulation, and ring-closing metathesis offer unparalleled precision and flexibility. Cross-coupling strategies provide a powerful avenue for the late-stage functionalization of the piperidine core, which is particularly valuable in medicinal chemistry for the rapid generation of compound libraries.
Future research in this area will likely focus on the development of more sustainable and cost-effective catalytic systems, the expansion of the substrate scope of existing methods, and the discovery of entirely new transformations for the construction of this important heterocyclic motif. As our understanding of chemical reactivity deepens, so too will our ability to craft these crucial molecules with ever-increasing efficiency and elegance.
References
Organic Letters. Synthesis of 4-Arylpiperidines from 1-Benzyl-4-piperidone: Application of the Shapiro Reaction and Alkenylsilane Cross-Coupling. ACS Publications. Available from: [Link]
RSC Publishing. Building polyfunctional piperidines: a stereoselective strategy of a three-component Mannich reaction inspired by biosynthesis and applications in the synthesis of natural alkaloids (+)-241D. Available from: [Link]
American Chemical Society. Synthesis of trans-(3S)-Amino-(4R)-alkyl- and -(4S)-Aryl-piperidines via Ring-Closing Metathesis Reaction. Available from: [Link]
Thieme. Synthesis of Polysubstituted Piperidines by Diels–Alder Reaction of N-Alkenyl Iminiums. Synfacts. 2008;2008(10):1039-1039. Available from: [Link]
ResearchGate. Synthesis of piperidine- and piperidinone-based drugs via a nitro-Mannich reaction. Available from: [Link]
ResearchGate. Scheme 2. Synthesis of arylpiperidines 4 and 5. Available from: [Link]
Chemsrc. An efficient synthesis of a highly functionalized 4-arylpiperidine. Available from: [Link]
Organic Letters. Synthesis of 4-Arylpiperidines from 1-Benzyl-4-piperidone: Application of the Shapiro Reaction and Alkenylsilane Cross-Coupling. ACS Publications. Available from: [Link]
PMC. A Modular, Efficient, and Stereoselective Synthesis of Substituted Piperidin-4-ols. Available from: [Link]
Semantic Scholar. Recent Advances in the Total Synthesis of Piperidine and Pyrrolidine Natural Alkaloids with Ring‐Closing Metathesis as a Key Step. Available from: [Link]
HETEROCYCLES. DIASTEREOSELECTIVE SYNTHESIS OF - trans-4-ARYLPIPERIDINE-3-CARBOXYLIC. 1999;51(10):2439. Available from: [Link]
Science of Synthesis. Recent advances in the synthesis of piperidones and piperidines. Thieme. Available from: [Link]
DTIC. Piperidine Synthesis. Available from: [Link]
American Chemical Society. Catalytic Asymmetric Synthesis of Piperidine Derivatives through the [4 + 2] Annulation of Imines with Allenes. Available from: [Link]
The Journal of Organic Chemistry. Intercepting Methanimine for the Synthesis of Piperidine-Based N-Heterocycles in an Aqueous Medium. ACS Publications. Available from: [Link]
The Journal of Organic Chemistry. Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. ACS Publications. Available from: [Link]
PMC. Facile and Practical Synthesis of Substituted Piperidine‐2,6‐Diones Under Transition‐Metal Free Condition. Available from: [Link]
Journal of American Science. Synthesis of Piperidine and p-Choloroaniline Mannich bases and Investigation of their Antioxidant and Antimicrobial properti. Available from: [Link]
ResearchGate. An improved method of ring closing metathesis in the presence of basic amines: Application to the formal synthesis of (+)-lentiginosine and other piperidines and carbamino sugar analogs. Available from: [Link]
ResearchGate. Recent Advances in the Total Synthesis of Piperidine and Pyrrolidine Natural Alkaloids with Ring‐Closing Metathesis as a Key Step. Available from: [Link]
Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry, Section A. 2024;7(2):163-189. Available from: [Link]
White Rose eTheses Online. SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. Available from: [Link]
RSC Publishing. Building polyfunctional piperidines: a stereoselective strategy of a three-component Mannich reaction inspired by biosynthesis and applications in the synthesis of natural alkaloids (+)-241D. Available from: [Link]
Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Pharmaceuticals. 2022;15(11):1419. Available from: [Link]
ResearchGate. A new asymmetric synthetic route to substituted piperidines. Available from: [Link]
Organic & Biomolecular Chemistry. The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines. RSC Publishing. Available from: [Link]
PubMed. Catalytic asymmetric synthesis of piperidine derivatives through the [4 + 2] annulation of imines with allenes. Available from: [Link]
DR-NTU. The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines. Available from: [Link]
YouTube. Preparation of Piperidines, Part 3: Substituted at Position 4. Available from: [Link]
PMC. Synthesis and evaluation of 4-substituted piperidines and piperazines as balanced affinity µ opioid receptor (MOR) agonist/δ opioid receptor (DOR) antagonist ligands. Available from: [Link]
PubMed. Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. Available from: [Link]
PMC. A Catalytic Asymmetric Synthesis of Polysubstituted Piperidines Using a Rhodium (I) Catalyzed [2+2+2] Cycloaddition Employing a Cleavable Tether. Available from: [Link]
ACS Omega. Piperidine: A Versatile Heterocyclic Ring for Developing Monoamine Oxidase Inhibitors. ACS Publications. Available from: [Link]
Wikipedia. 1-Methyl-4-piperidone. Available from: [Link]
Journal of the American Chemical Society. Transaminase Triggered Aza-Michael Approach for the Enantioselective Synthesis of Piperidine Scaffolds. ACS Publications. Available from: [Link]
Organic Chemistry Portal. Synthesis of 4-piperidones. Available from: [Link]
ResearchGate. Aza-Michael addition reaction between piperidine and n-butyl acrylate:. Available from: [Link]
Organic Chemistry Portal. Piperidine synthesis. Available from: [Link]
Chemical Review and Letters. Synthesis and crystallization procedure of piperidin-4-one and its derivatives. 2021;4(4):183-197. Available from: [Link]
